Cas no 59702-11-3 (Piperazinone, 1-pentyl- (9CI))

• Product Name: Piperazinone, 1-pentyl- (9CI)
• CAS No: 59702-11-3
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 950538
• PubChem ID: 45099550
• Update Time: 2025-04-19

Piperazinone, 1-pentyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazinone, 1-pentyl- (9CI)
• 1-(3-METHYLBUTYL)PIPERAZIN-2-ONE
• 1-pentylpiperazin-2-one
• PIPERAZINONE, 1-PENTYL-
• AKOS011595416
• DTXSID40667954
• DB-327245
• SCHEMBL161338
• 59702-11-3

• Inchi： 1S/C9H18N2O/c1-2-3-4-6-11-7-5-10-8-9(11)12/h10H,2-8H2,1H3
• InChI Key： VKKFZFFHARJMSE-UHFFFAOYSA-N
• SMILES： O=C1CNCCN1CCCCC

Computed Properties

• Exact Mass: 170.141913202g/mol
• Monoisotopic Mass: 170.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.3Ų